Cas no 1806749-18-7 (2-(Fluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylic acid)
2-(Fluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(Fluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylic acid
-
- Inchi: 1S/C9H7F4NO4/c1-17-5-3-14-4(2-10)7(6(5)8(15)16)18-9(11,12)13/h3H,2H2,1H3,(H,15,16)
- InChI Key: AYDLIHLOIXXXRQ-UHFFFAOYSA-N
- SMILES: FCC1C(=C(C(=O)O)C(=CN=1)OC)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 299
- XLogP3: 1.7
- Topological Polar Surface Area: 68.6
2-(Fluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029084228-1g |
2-(Fluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylic acid |
1806749-18-7 | 97% | 1g |
$1,504.90 | 2022-03-31 |
2-(Fluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylic acid Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 2-(Fluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylic acid
2-(Fluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylic acid: A Versatile Building Block for Modern Pharmaceutical Innovation
As a highly functionalized pyridine-4-carboxylic acid derivative, 2-(Fluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1806749-18-7) represents a critical intermediate in the synthesis of advanced therapeutic agents. Its unique molecular architecture, characterized by fluoromethyl, methoxy, and trifluoromethoxy substituents, enables precise modulation of biological activity through steric and electronic effects. Recent studies highlight its potential in targeting specific enzymatic pathways, making it a promising candidate for drug development in oncology and neurodegenerative disorders.
The trifluoromethoxy group in this compound plays a pivotal role in enhancing metabolic stability and improving drug-like properties. Research published in *Journal of Medicinal Chemistry* (2023) demonstrated that trifluoromethoxy substitutions significantly reduce hydrolytic degradation, a critical factor in extending the half-life of small molecule therapeutics. This feature positions the compound as a valuable scaffold for designing pyridine-based inhibitors of protein kinases, which are implicated in multiple cancer types.
5-Methoxy functionality contributes to the compound's ability to form hydrogen bonds with target proteins, enhancing binding affinity. A 2024 study in *Bioorganic & Medicinal Chemistry Letters* revealed that 5-methoxy groups can modulate receptor selectivity, a critical parameter in developing selective agonists or antagonists for G-protein coupled receptors (GPCRs). This property is particularly relevant for targeting neurotransmitter receptors involved in mood regulation and neuroinflammation.
The fluoromethyl substituent at the 2-position introduces unique electronic effects that influence the compound's reactivity. Recent advances in fluorinated organic chemistry have shown that fluoromethyl groups can act as pseudo-leaving groups in nucleophilic substitution reactions, enabling the synthesis of complex pyridine derivatives with tailored pharmacological profiles. This characteristic is exploited in the development of fluorinated analogs for improved oral bioavailability.
Structurally, the compound combines pyridine-4-carboxylic acid with multiple fluorinated moieties, creating a versatile platform for medicinal chemistry. The pyridine ring provides a rigid scaffold that can accommodate various functional groups, while the carboxylic acid moiety offers opportunities for conjugation with targeting ligands. This dual functionality is particularly advantageous in the design of targeted drug delivery systems for cancer therapy.
Recent breakthroughs in fluorinated small molecule therapeutics have underscored the importance of trifluoromethoxy substitutions in improving drug potency. A 2023 review in *Drug Discovery Today* highlighted that compounds with trifluoromethoxy groups exhibit enhanced lipophilicity, which is crucial for crossing the blood-brain barrier in neurodegenerative diseases. This property makes the current compound a strong candidate for central nervous system (CNS) drug development.
The combination of methoxy, trifluoromethoxy, and fluoromethyl groups in this molecule creates a unique electronic environment that can modulate enzyme inhibition. Studies on pyridine-based kinase inhibitors have shown that such multifunctional groups can achieve high specificity for target enzymes while minimizing off-target effects. This selectivity is essential for reducing side effects in chronic disease management.
Advances in fluorinated organic synthesis have enabled the scalable production of this compound, facilitating its exploration in pharmaceutical applications. The pyridine-4-carboxylic acid core provides a flexible platform for further derivatization, allowing researchers to fine-tune properties such as solubility, metabolic stability, and receptor affinity. This adaptability is a key advantage in the development of multi-target drugs for complex diseases.
Current research efforts are focused on leveraging the compound's fluorinated features for targeted therapy in oncology. The trifluoromethoxy group's ability to interact with specific protein pockets has been exploited in the design of tyrosine kinase inhibitors, which are critical in treating cancers like chronic myeloid leukemia. These developments highlight the compound's potential as a drug discovery platform for next-generation therapeutics.
As the field of fluorinated medicinal chemistry continues to evolve, compounds like 2-(Fluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylic acid are becoming increasingly important in the development of highly selective and metabolically stable drugs. Its unique combination of fluorinated substituents and pyridine-based structure positions it as a key player in the quest for more effective treatments for complex diseases.
1806749-18-7 (2-(Fluoromethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)